2-(Azocan-2-yl)-1-cyclopropylethan-1-one
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Overview
Description
2-(Azocan-2-yl)-1-cyclopropylethan-1-one is a chemical compound characterized by the presence of an azocane ring and a cyclopropyl group attached to an ethanone moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Azocan-2-yl)-1-cyclopropylethan-1-one typically involves the reaction of azocane derivatives with cyclopropyl-containing reagents under specific conditions. One common method includes the use of cyclopropyl ketones and azocane in the presence of a suitable catalyst to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the compound efficiently .
Chemical Reactions Analysis
Types of Reactions
2-(Azocan-2-yl)-1-cyclopropylethan-1-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the ketone group to an alcohol.
Substitution: The azocane ring can undergo substitution reactions with various nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.
Substitution: Nucleophiles like amines and halides can be used under basic or acidic conditions.
Major Products Formed
The major products formed from these reactions include oxidized derivatives, reduced alcohols, and substituted azocane derivatives .
Scientific Research Applications
2-(Azocan-2-yl)-1-cyclopropylethan-1-one has a wide range of applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-(Azocan-2-yl)-1-cyclopropylethan-1-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its molecular interactions and pathways are essential to fully understand its mechanism of action .
Comparison with Similar Compounds
Similar Compounds
- 2-(Azocan-2-yl)cyclopentan-1-one
- 2-(Azocan-2-yl)cyclohexan-1-one
- 2-(Azocan-2-yl)-1-(1-methylcyclopropyl)ethanone
- 2-(Azocan-2-yl)-2-methylsulfonylacetonitrile
Uniqueness
2-(Azocan-2-yl)-1-cyclopropylethan-1-one is unique due to the presence of both an azocane ring and a cyclopropyl group, which confer distinct chemical and physical properties. This combination of structural features makes it a valuable compound for various applications and distinguishes it from other similar compounds .
Properties
Molecular Formula |
C12H21NO |
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Molecular Weight |
195.30 g/mol |
IUPAC Name |
2-(azocan-2-yl)-1-cyclopropylethanone |
InChI |
InChI=1S/C12H21NO/c14-12(10-6-7-10)9-11-5-3-1-2-4-8-13-11/h10-11,13H,1-9H2 |
InChI Key |
KQMNNDKZAKGGRP-UHFFFAOYSA-N |
Canonical SMILES |
C1CCCNC(CC1)CC(=O)C2CC2 |
Origin of Product |
United States |
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